Cas no 1375474-76-2 (3-cyclopentyl-3-ethoxypropan-1-amine)

• Product Name: 3-cyclopentyl-3-ethoxypropan-1-amine
• CAS No: 1375474-76-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD21602665
• CID: 4594756
• PubChem ID: 72125032
• Update Time: 2025-10-25

3-cyclopentyl-3-ethoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-3-ethoxypropan-1-amine

• MDL： MFCD21602665
• Inchi： 1S/C10H21NO/c1-2-12-10(7-8-11)9-5-3-4-6-9/h9-10H,2-8,11H2,1H3
• InChI Key： QFVYSRYGSVZTKF-UHFFFAOYSA-N
• SMILES： C(N)CC(C1CCCC1)OCC

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 255.1±13.0 °C at 760 mmHg
• Flash Point: 92.3±8.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-cyclopentyl-3-ethoxypropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-cyclopentyl-3-ethoxypropan-1-amine

Recent Advances in the Study of 3-cyclopentyl-3-ethoxypropan-1-amine (CAS: 1375474-76-2) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclopentyl-3-ethoxypropan-1-amine (CAS: 1375474-76-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 3-cyclopentyl-3-ethoxypropan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopentyl and ethoxy functional groups contribute to its versatility in medicinal chemistry, enabling the development of compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the design of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most promising applications of 3-cyclopentyl-3-ethoxypropan-1-amine is in the development of central nervous system (CNS) therapeutics. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, making it a valuable scaffold for designing drugs targeting neurological conditions. Additionally, its metabolic stability and low toxicity profile have been confirmed in recent in vitro and in vivo studies, further supporting its potential for clinical translation.

In the context of drug discovery, the compound's mechanism of action has been elucidated through advanced structural biology techniques. X-ray crystallography and molecular docking studies have revealed its interactions with specific protein targets, providing insights into structure-activity relationships (SAR) that can guide future optimization efforts. These findings have been published in high-impact journals, underscoring the scientific community's growing interest in this molecule.

Looking ahead, researchers are exploring the potential of 3-cyclopentyl-3-ethoxypropan-1-amine in combination therapies and as a building block for more complex pharmaceutical agents. Its chemical versatility allows for various modifications, opening new avenues for addressing unmet medical needs. Ongoing clinical trials and patent filings related to derivatives of this compound suggest that it may soon transition from bench to bedside, offering new treatment options for patients.

In conclusion, 3-cyclopentyl-3-ethoxypropan-1-amine (CAS: 1375474-76-2) represents a promising candidate in pharmaceutical research, with applications spanning multiple therapeutic areas. Its unique chemical properties, combined with recent advances in understanding its biological activity, position it as a valuable tool for drug discovery and development. Continued research in this area is expected to yield significant breakthroughs in the coming years.